Cas no 57424-60-9 (Naphthalenecarboxamide, N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]-)

Naphthalenecarboxamide, N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]- structure
57424-60-9 structure
Product Name:Naphthalenecarboxamide, N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]-
CAS No:57424-60-9
MF:C18H12F3N3O3
MW:375.301394462585
CID:345391
PubChem ID:13216587
Update Time:2025-04-19

Naphthalenecarboxamide, N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Naphthalenecarboxamide, N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]-
    • N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]naphthalene-1-carboxamide
    • 57424-60-9
    • DTXSID60529000
    • Inchi: 1S/C18H12F3N3O3/c19-18(20,21)11-8-14(16(22)15(9-11)24(26)27)23-17(25)13-7-3-5-10-4-1-2-6-12(10)13/h1-9H,22H2,(H,23,25)
    • InChI Key: HILTZOVHILKKIE-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(=C(C=1)NC(C1=CC=CC2C=CC=CC1=2)=O)N)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 375.08316
  • Monoisotopic Mass: 375.08307574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 98.26

Naphthalenecarboxamide, N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]- Related Literature

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